1-(3,4-dimethylphenyl)-5-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H28N2O3S/c1-14-3-4-17(11-15(14)2)22-13-16(12-19(22)23)20(24)21-7-10-26-18-5-8-25-9-6-18/h3-4,11,16,18H,5-10,12-13H2,1-2H3,(H,21,24)
• InChI Key: IDHMOZQWFCKDGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCCSC3CCOCC3)C
• Molecular Formula: C20H28N2O3S
• Molecular Weight: 376.5 g/mol

Description

1-(3,4-dimethylphenyl)-5-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H28N2O3S and its molecular weight is 376.52. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-dimethylphenyl)-5-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)pyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-dimethylphenyl)-5-oxo-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)pyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

A notable direction in the research on similar compounds includes the synthesis of thio- and furan-fused heterocycles, aiming to explore the chemical reactivity and potential applications of these fused ring systems. Ergun et al. (2014) detailed the synthesis of novel compounds, including ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and 5-oxo-N-phenyl-2,5-dihydro-4H-furo[3,2-b]pyrrole-4-carboxamide, starting from corresponding acid derivatives. The process involved intramolecular cyclization in the presence of thionyl chloride to form the target fused ring systems, demonstrating the potential for generating diverse heterocyclic frameworks (Ergun et al., 2014).

Antimicrobial Activity

Research on pyridine-2(1H)-thione derivatives by Gad-Elkareem et al. (2011) exemplifies the antimicrobial potential of heterocyclic compounds. They synthesized thio-substituted ethyl nicotinate derivatives and their cyclization to thieno[2,3-b]pyridines, showing that some of the synthesized compounds exhibited in vitro antimicrobial activities. This research highlights the significance of heterocyclic chemistry in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

Antitumor and Antioxidant Activities

The synthesis and evaluation of cyanoacetamide derivatives in heterocyclic chemistry for their antitumor and antioxidant activities represent another crucial research application. Bialy and Gouda (2011) reported the synthesis of benzothiophenes starting from cyanoacetamide, which served as a key intermediate. The synthesized compounds were found to exhibit promising antioxidant activities, underlining the potential of heterocyclic compounds in therapeutic applications (Bialy & Gouda, 2011).